N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide

• IUPAC Name: N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide
• InChI: InChI=1S/C21H18FNO2/c22-17-12-10-16(11-13-17)14-15-23-21(24)19-8-4-5-9-20(19)25-18-6-2-1-3-7-18/h1-13H,14-15H2,(H,23,24)
• InChI Key: ZGRKFJYNNAFPPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C(=O)NCCC3=CC=C(C=C3)F
• Molecular Formula: C21H18FNO2
• Molecular Weight: 335.4 g/mol

Description

N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide, also known as FENIB, is a chemical compound that has been studied for its potential use in scientific research. This compound is a selective agonist for the cannabinoid receptor type 2 (CB2), which has been implicated in a variety of physiological processes, including inflammation, pain, and immune function. In

Mechanism of Action

N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide exerts its effects by selectively activating CB2 receptors, which are primarily expressed on immune cells and are involved in the regulation of inflammation and immune function. Activation of CB2 receptors by N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain, suggesting that the compound may have therapeutic potential in these conditions.
Biochemical and Physiological Effects:
N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide has been shown to have a variety of biochemical and physiological effects, including the modulation of immune function, the regulation of inflammation, and the reduction of pain. The compound has also been shown to have anti-cancer effects in preclinical models, although the mechanism of action for these effects is not yet fully understood.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide in lab experiments is its selective agonism for CB2 receptors, which allows for the specific modulation of immune function and inflammation without affecting other physiological processes. However, one limitation of using N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide is its relatively low potency compared to other CB2 agonists, which may require higher concentrations of the compound to achieve the desired effects.

Future Directions

There are several future directions for research on N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide, including the development of more potent and selective CB2 agonists, the investigation of the compound's anti-cancer effects in more detail, and the exploration of its potential use in other disease states. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide and its mechanism of action at the molecular level.

Synthesis Methods

The synthesis of N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide involves several chemical reactions, including the condensation of 4-fluorophenethylamine with 2-phenoxybenzoyl chloride to form the intermediate N-(4-fluorophenethyl)-2-phenoxybenzamide. This intermediate is then reacted with 2-chloro-N-(2-hydroxyethyl)acetamide to yield the final product, N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide. The synthesis of N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide has been described in detail in several scientific publications, and the compound is commercially available from several chemical suppliers.

Scientific Research Applications

N-[2-(4-fluorophenyl)ethyl]-2-phenoxybenzamide has been studied for its potential use in a variety of scientific research applications, including the treatment of inflammatory and autoimmune diseases, pain management, and cancer therapy. The compound's selective agonism for CB2 receptors makes it a promising candidate for these applications, as CB2 receptors are known to play a role in these physiological processes.